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Abstract
Ecopipam (SCH-39166) is a first-in-class selective antagonist of the D1/D5 dopamine

receptors. Its unique pharmacological profile, characterized by high affinity for D1 and D5

receptors with significantly lower affinity for D2-like receptors, distinguishes it from typical and

atypical antipsychotics. This selectivity suggests the potential for therapeutic efficacy in treating

conditions associated with dopamine dysregulation, such as Tourette syndrome, with a reduced

risk of extrapyramidal side effects. This technical guide provides a comprehensive overview of

the chemical structure, physicochemical properties, synthesis, and pharmacology of

Ecopipam, including detailed experimental protocols and a review of key preclinical and

clinical findings.

Chemical Structure and Properties
Ecopipam is a synthetic benzazepine derivative.[1] Its chemical identity and core properties

are summarized below.

Table 1: Chemical and Physical Properties of Ecopipam
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Property Value

IUPAC Name
(6aS,13bR)-11-chloro-7-methyl-5,6,6a,8,9,13b-

hexahydronaphtho[1,2-a]benzazepin-12-ol[2]

Synonyms SCH-39166, EBS-101, PSYRX-101[3]

Molecular Formula C₁₉H₂₀ClNO

Molecular Weight 313.82 g/mol

CAS Number 112108-01-7 (free base)

Appearance White to off-white solid

Solubility
Soluble in DMSO (10 mM), may also dissolve in

other organic solvents.[1]

Storage Store at 2-8°C, keep dry.

Boiling Point 451.9 ± 45.0 °C at 760 Torr

Density 1.220 ± 0.06 g/cm³[4]

Ecopipam is also available as a hydrochloride salt (CAS: 190133-94-9) with a molecular

formula of C₁₉H₂₁Cl₂NO and a molecular weight of 350.3 g/mol .[5]

Synthesis
A representative synthetic pathway for Ecopipam involves a multi-step process starting from a

tetralin derivative. A notable approach features a catalytic enantioselective aziridination

followed by a highly diastereoselective Friedel–Crafts cyclization to generate the key

aminotetralin ring structure.[5]
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Alkene A
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[N-(4-nitrobenzenesulfonyl)imino]phenyliodinane
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Prepare Serial Dilutions of Ecopipam

Set up 96-well Plate
(Total, Non-specific, Competition)

Incubate at Room Temperature
(60-90 min)

Rapid Filtration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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